Cas no 72928-09-7 (1H-Benzimidazole,6-nitro-, hydrochloride (1:1))

1H-Benzimidazole,6-nitro-, hydrochloride (1:1) structure
72928-09-7 structure
Product Name:1H-Benzimidazole,6-nitro-, hydrochloride (1:1)
CAS No:72928-09-7
MF:C7H6ClN3O2
MW:199.594439983368
CID:566527
PubChem ID:175294
Update Time:2025-04-19

1H-Benzimidazole,6-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-nitro-, hydrochloride (1:1)
    • 6-nitro-1H-benzimidazole,hydrochloride
    • 1H-Benzimidazole, 5-nitro-, monohydrochloride
    • 5-Nitro-1H-benzimidazole hydrochloride
    • 5-Nitro-1H-benzimidazole monohydrochloride
    • 6-nitro-1H-benzimidazole hydrochloride (1:1)
    • 72928-09-7
    • DTXSID9072658
    • 1H-Benzimidazole, 6-nitro-, hydrochloride (1:1)
    • NS00090334
    • EINECS 277-051-2
    • Inchi: 1S/C7H5N3O2.ClH/c11-10(12)5-1-2-6-7(3-5)9-4-8-6;/h1-4H,(H,8,9);1H
    • InChI Key: BIKRVCZWEMDSGL-UHFFFAOYSA-N
    • SMILES: Cl.[O-][N+](C1C=CC2=C(C=1)NC=N2)=O

Computed Properties

  • Exact Mass: 199.01498
  • Monoisotopic Mass: 199.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • Boiling Point: 475.7°C at 760 mmHg
  • Flash Point: 241.5°C
  • PSA: 71.82
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